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Compound of Interest

Compound Name: Elaidic Acid-d17

cat. No.: B10820421

Technical Guide: Elaidic Acid-d17

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Elaidic Acid-d17, a deuterated
derivative of elaidic acid. It is intended to serve as a comprehensive resource for researchers
utilizing this stable isotope-labeled compound in their experimental workflows. This document
covers supplier information, key technical data, experimental protocols, and relevant biological
pathways.

Supplier Information and Product Specifications

Elaidic Acid-d17 is commercially available from several suppliers and is primarily intended for
research use as an internal standard for the quantification of elaidic acid by Gas
Chromatography-Mass Spectrometry (GC-MS) or Liquid Chromatography-Mass Spectrometry
(LC-MS).[1][2][3][4]

Supplier Catalog Number
INDOFINE Chemical Company, Inc. 71-1810[5]
Cayman Chemical 27715

Larodan

Table 1: Physical and Chemical Properties
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Property Value Reference

(E)-octadec-9-enoic-
11,11,12,12,13,13,14,14,15,15
,16,16,17,17,18,18,18-d17
acid

Chemical Name

C18:1(9E)-d17, 9(E)-Oleic

Synonyms Acid-d17, FA 18:1-d17, trans-
Oleic Acid-d17

Molecular Formula C18H17D1702

Molecular Weight 299.6 g/mol

_ 299% deuterated forms (d1-

Purity
di7)

Physical Form Crystalline Solid

Storage -20°C

. > 4 years (from date of

Stability

purchase)
Table 2: Solubility Data

Solvent Concentration Reference

DMF 30 mg/mi

DMSO 30 mg/mi

Ethanol 30 mg/mi

Biological Significance and Applications

Elaidic acid is the primary trans-fatty acid found in partially hydrogenated vegetable oils. Its
consumption has been linked to various health effects. Elaidic Acid-d17, as a stable isotope-
labeled internal standard, is a crucial tool for accurately quantifying elaidic acid in biological
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samples. This enables researchers to study its metabolism, and cellular and physiological
effects.

Key research applications include:

¢ Quantification of Elaidic Acid: Used as an internal standard in GC-MS and LC-MS methods
to accurately measure elaidic acid levels in various biological matrices.

o Apoptosis and Cellular Stress: Investigating the role of elaidic acid in inducing apoptosis,
particularly in endothelial cells, through mechanisms involving reactive oxygen species
(ROS) accumulation and endoplasmic reticulum (ER) stress.

o Autophagy Research: Studying the inhibitory effect of trans-fats like elaidic acid on
autophagy induced by saturated fatty acids.

 Lipid Metabolism: Examining the influence of elaidic acid on lipid profiles, including its impact
on LDL and HDL cholesterol, potentially through the modulation of cholesteryl ester transfer
protein (CETP) activity.

o Cancer Research: Exploring the role of elaidic acid in promoting the growth, survival, and
metastasis of cancer cells, potentially through the Wnt and ERK1/2 signaling pathways.

o Prostaglandin Biosynthesis: Assessing the effect of elaidic acid on the synthesis of
prostaglandins and other eicosanoids.

Experimental Protocols

The following are representative protocols that can be adapted for use with Elaidic Acid-d17.

Quantification of Elaidic Acid in Plasma using LC-MS/MS

This protocol outlines a method for the extraction and quantification of elaidic acid from human
plasma using Elaidic Acid-d17 as an internal standard.

Materials:

e Human plasma samples
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o Elaidic Acid-d17 (internal standard)

e Chloroform

o Methanol

e Water

« Nitrogen gas evaporator

e LC-MS/MS system

Procedure:

e Sample Preparation:

o Thaw plasma samples on ice.

o To 100 pL of plasma, add 10 pL of Elaidic Acid-d17 internal standard solution
(concentration to be optimized based on expected analyte levels).

o Add 2 mL of a chloroform:methanol (2:1, v/v) mixture.

 Lipid Extraction:

o Vortex the mixture vigorously for 2 minutes.

o Centrifuge at 2000 x g for 10 minutes to separate the phases.

o Carefully collect the lower organic phase and transfer it to a clean tube.

e Solvent Evaporation:

o Evaporate the solvent under a gentle stream of nitrogen gas.

e Reconstitution and Analysis:

o Reconstitute the dried lipid extract in a suitable solvent for LC-MS/MS analysis (e.g.,
methanol).
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o Inject the sample into the LC-MS/MS system for quantification.
Data Analysis:
o Create a calibration curve using known concentrations of unlabeled elaidic acid.

o Determine the concentration of elaidic acid in the plasma samples by comparing the peak
area ratio of the analyte to the internal standard (Elaidic Acid-d17) against the calibration
curve.

Cellular Fatty Acid Uptake Assay

This protocol describes a method to trace the cellular uptake of fatty acids using a deuterated
analog like Elaidic Acid-d17.

Materials:

Cultured cells (e.g., adipocytes, hepatocytes)

Elaidic Acid-d17

Fatty acid-free Bovine Serum Albumin (BSA)

Serum-free culture medium

Ethanol

Phosphate-Buffered Saline (PBS)

Procedure:

o Preparation of Fatty Acid-BSA Complex:

o Prepare a stock solution of fatty acid-free BSA (e.g., 10% w/v) in serum-free culture
medium.

o Prepare a stock solution of Elaidic Acid-d17 in ethanol.
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o Slowly add the Elaidic Acid-d17 stock to the BSA solution while gently vortexing to allow
for binding.

e Cell Treatment:
o Wash cultured cells once with PBS.
o Add the serum-free medium containing the Elaidic Acid-d17:BSA complex to the cells.
o Incubate the cells at 37°C for various time points to measure uptake kinetics.

o Stopping the Uptake:

o Aspirate the treatment medium and immediately wash the cells three times with ice-cold
PBS containing 0.5% BSA, followed by one wash with ice-cold PBS alone.

 Lipid Extraction and Analysis:
o Lyse the cells and extract total lipids using a suitable method (e.g., Bligh-Dyer).

o Analyze the lipid extract by GC-MS or LC-MS/MS to quantify the amount of incorporated
Elaidic Acid-d17.

Signaling Pathways and Experimental Workflows
Elaidic Acid-Induced Apoptosis via ROS and ER Stress

Elaidic acid has been shown to induce apoptosis in various cell types, including SH-SY5Y
neuroblastoma cells, through the generation of reactive oxygen species (ROS) and the
induction of endoplasmic reticulum (ER) stress.

Mitochondrial
ROS Production Membrane Potential
Loss
Elaidic Acid ' ApEsiosis

ER Stress
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Click to download full resolution via product page

Caption: Elaidic Acid-Induced Apoptosis Pathway.

Experimental Workflow for Investigating Elaidic Acid's
Cellular Effects

The following diagram illustrates a general workflow for studying the cellular effects of elaidic
acid, for which Elaidic Acid-d17 can be used as a control or tracer.
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Caption: Workflow for Cellular Effects of Elaidic Acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 1. Elaidic Acid-d17 | Cayman Chemical | Biomol.com [biomol.com]

e 2. caymanchem.com [caymanchem.com]

» 3. Sapphire Bioscience [sapphirebioscience.com]

e 4. Elaidic-Acid-d-17-, 10MG | Labscoop [labscoop.com]

e 5. ELAIDIC ACID-D17 | | INDOFINE Chemical Company [indofinechemical.com]

 To cite this document: BenchChem. [Elaidic Acid-d17 supplier and catalog number].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10820421#elaidic-acid-d17-supplier-and-catalog-
number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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